Cas no 1260883-58-6 (4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine)

• Product Name: 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine
• CAS No: 1260883-58-6
• MF: C₇H₆N₆O₂
• MW: 206.161539554596
• CID: 1081567
• PubChem ID: 53406832
• Update Time: 2025-07-23

4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine
• 4-(4-nitro-1H-pyrazol-1-yl)-2-Pyrimidinamine
• 4-(4-nitropyrazol-1-yl)pyrimidin-2-amine
• DB-031598
• 1260883-58-6
• 2-pyriMidinaMine, 4-(4-nitro-1H-pyrazol-1-yl)-
• DTXSID00695738

• Inchi： 1S/C7H6N6O2/c8-7-9-2-1-6(11-7)12-4-5(3-10-12)13(14)15/h1-4H,(H2,8,9,11)
• InChI Key： MQPJIWNQKCBPCL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)C1C=CN=C(N)N=1)=O

Computed Properties

• Exact Mass: 206.05522346g/mol
• Monoisotopic Mass: 206.05522346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine

Introduction to 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine (CAS No. 1260883-58-6)

4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1260883-58-6, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a pyrimidine core linked to a nitro-substituted pyrazole moiety, which contributes to its distinct chemical behavior and reactivity.

The pyrimidine ring is a fundamental scaffold in many bioactive molecules, often found in nucleoside analogs and antiviral agents. In contrast, the nitro group attached to the pyrazole ring introduces electrophilic characteristics, making it a versatile intermediate in synthetic chemistry. The combination of these two heterocyclic systems suggests that 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine could exhibit a wide range of biological activities, particularly in the context of modulating enzyme functions and cellular pathways.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The nitro-pyrazole moiety has been explored for its potential in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. For instance, studies have demonstrated that nitro-substituted pyrazoles can act as potent inhibitors of cyclooxygenase (COX) enzymes, which are key targets in managing pain and inflammation.

The amine group at the 2-position of the pyrimidine ring provides another site for functionalization, allowing for further derivatization to enhance bioavailability and target specificity. This flexibility makes 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine a valuable building block for synthesizing more complex molecules with tailored pharmacological properties. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and reduced side effects.

In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further development. The structural features of 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine make it an attractive candidate for virtual screening against large databases of biological targets. Preliminary computational studies suggest that this compound may interact with proteins involved in cancer metabolism and signal transduction, opening up avenues for therapeutic intervention.

Experimental validation of these hypotheses has been conducted using both in vitro and in vivo models. In vitro assays have revealed that derivatives of this compound exhibit inhibitory activity against several kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. These findings align with recent research demonstrating the efficacy of nitro-heterocyclic compounds in modulating aberrant signaling pathways.

The synthesis of 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability. These techniques not only enhance efficiency but also minimize waste, aligning with green chemistry principles.

The pharmacological potential of this compound has prompted investigations into its mechanism of action. Initial studies suggest that it may exert its effects by interfering with key enzymatic processes or by modulating receptor binding affinities. Further research is needed to elucidate the precise molecular interactions and to optimize dosing regimens for therapeutic efficacy.

The development of novel pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The insights gained from studying compounds like 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-amine contribute to a broader understanding of disease pathogenesis and provide new opportunities for therapeutic intervention. As research progresses, it is anticipated that derivatives of this compound will emerge as promising candidates for clinical trials.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) has revolutionized drug discovery by enabling rapid identification and optimization of lead compounds. AI-driven platforms can analyze vast datasets to predict the biological activity of molecules like 4-(4-Nitro-1H-pyrazol-1-yl)pyrimidin-2-am ine, thereby accelerating the development pipeline. These tools are particularly valuable in identifying structural modifications that enhance potency and selectivity.

The regulatory landscape for new drug approvals continues to evolve, emphasizing safety, efficacy, and sustainability. Manufacturers must adhere to stringent guidelines to ensure that compounds like 4-(4-Nitro -1H-pyrazol -1 -yl)pyrimidin -2 -amine meet quality standards before they can be commercialized. Collaborative efforts between academia and industry are essential to navigate these regulatory requirements while advancing scientific innovation.

In conclusion, 4-(4-Nitro -1H-pyrazol -1 -yl)pyrimidin -2 -amine (CAS No. 1260883 -58 -6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play a significant role in addressing unmet medical needs across various disease areas.